2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline

• IUPAC Name: 2-[2-[(2,4-difluorophenoxy)methyl]phenyl]-[1,2,4]triazolo[1,5-c]quinazoline
• InChI: InChI=1S/C22H14F2N4O/c23-15-9-10-20(18(24)11-15)29-12-14-5-1-2-6-16(14)21-26-22-17-7-3-4-8-19(17)25-13-28(22)27-21/h1-11,13H,12H2
• InChI Key: XQVQRQNKAWJCTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)F)F)C3=NN4C=NC5=CC=CC=C5C4=N3
• Molecular Formula: C22H14F2N4O
• Molecular Weight: 388.4 g/mol

Description

2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline is a chemical compound that has gained attention among researchers due to its potential applications in various scientific fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation and are often overexpressed in cancer cells. It also inhibits the activity of histone deacetylases, which play a role in gene expression and have been found to be upregulated in cancer cells. Additionally, it has been found to inhibit the activity of phosphodiesterases, which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline have been extensively studied. It has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells. It has also been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. Additionally, it has been found to have anti-inflammatory effects and can potentially be used in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline in lab experiments is its potential applications in various scientific fields. It has shown promising results in cancer research, neuroscience, and the treatment of inflammatory and cardiovascular diseases. However, one of the limitations is the lack of research on its toxicity and side effects. Further research is needed to determine the safety of this compound and its potential side effects.

Future Directions

There are several future directions for the research on 2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline. One direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential applications in other scientific fields, such as the treatment of infectious diseases and metabolic disorders. Additionally, further research is needed to determine the toxicity and side effects of this compound and its potential use in clinical trials.

Scientific Research Applications

2-{2-[(2,4-difluorophenoxy)methyl]phenyl}[1,2,4]triazolo[1,5-c]quinazoline has been extensively studied for its potential applications in various scientific fields. It has shown promising results in cancer research, where it has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been studied in the field of neuroscience, where it has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. Additionally, it has been studied for its potential use as an anti-inflammatory agent and in the treatment of cardiovascular diseases.